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Compound of Interest

Compound Name: 4-Ethylphenyl isocyanate

Cat. No.: B1329626 Get Quote

Abstract: This document provides a comprehensive technical analysis of the safety data for 4-
Ethylphenyl isocyanate (CAS: 23138-50-3), a reactive chemical intermediate used in various

research and drug development applications. It is intended for researchers, scientists, and

professionals who handle this compound. This guide consolidates key quantitative safety data,

outlines emergency procedures, and details necessary personal protective equipment and

handling protocols. The information is presented through structured tables and logical diagrams

to ensure clarity and rapid comprehension of the associated hazards and mitigation strategies.

Chemical Identification and Properties
4-Ethylphenyl isocyanate is an organic compound characterized by an isocyanate functional

group attached to an ethylphenyl ring.[1][2] Its high reactivity, particularly with nucleophiles like

water, alcohols, and amines, makes it a valuable synthetic building block but also necessitates

stringent safety precautions.[3][4]

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

IUPAC Name
1-ethyl-4-
isocyanatobenzene

[1][5]

Synonyms

p-Ethylphenyl isocyanate,

Benzene, 1-ethyl-4-

isocyanato-

[1][2]

CAS Number 23138-50-3 [1][2][5]

Molecular Formula C₉H₉NO [1][5]

Molecular Weight 147.17 g/mol [1][2]

Appearance Clear to pale yellow liquid [5]

Density 1.024 g/mL at 25 °C [2]

Boiling Point 68 °C @ 1 mm Hg [2]

Flash Point 190 °F / 87.8 °C [2]

Water Solubility 61.83 mg/L at 25 °C (reacts) [2]

| Refractive Index | 1.5250-1.5290 @ 20 °C |[5] |

Hazard Analysis and GHS Classification
Under the Globally Harmonized System (GHS), 4-Ethylphenyl isocyanate is classified as a

hazardous substance with multiple risk factors.[6] It poses significant acute toxicity risks

through oral, dermal, and inhalation routes and is a known irritant to the skin, eyes, and

respiratory system.[1][6] Furthermore, it is a respiratory sensitizer, meaning it can cause allergy

or asthma-like symptoms upon inhalation.[7]

Table 2: GHS Hazard Classification
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Hazard Class Category
Hazard Statement
Code

Hazard Statement

Acute Toxicity, Oral Category 3 / 4 H301 / H302
Toxic if swallowed /
Harmful if
swallowed

Acute Toxicity, Dermal Category 4 H312
Harmful in contact

with skin

Acute Toxicity,

Inhalation
Category 4 H332 Harmful if inhaled

Skin

Corrosion/Irritation
Category 2 H315 Causes skin irritation

Serious Eye

Damage/Irritation
Category 2A H319

Causes serious eye

irritation

Respiratory

Sensitization
Category 1 H334

May cause allergy or

asthma symptoms or

breathing difficulties if

inhaled

Specific Target Organ

Toxicity
Category 3 H335

May cause respiratory

irritation

| Flammable Liquids | Category 4 | H227 | Combustible liquid |

Caption: GHS Pictograms and Associated Hazards.

Experimental Protocol Considerations
The data presented in a Safety Data Sheet is derived from standardized experimental tests.

While the full, detailed protocols are typically not published within an SDS, they adhere to

internationally recognized guidelines, such as those from the Organisation for Economic Co-

operation and Development (OECD).

Acute Toxicity (LD₅₀/LC₅₀): Values for oral, dermal, and inhalation toxicity (e.g., H302, H312,

H332) are determined using OECD Test Guidelines 420, 402, and 403, respectively, or
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equivalent methods. These tests involve administering the substance to laboratory animals

under controlled conditions to determine the dose that is lethal to 50% of the test population.

Skin and Eye Irritation: The classifications "Causes skin irritation" (H315) and "Causes

serious eye irritation" (H319) are typically based on studies following OECD Guidelines 404

(Acute Dermal Irritation/Corrosion) and 405 (Acute Eye Irritation/Corrosion).[1][6] These

protocols involve applying the substance to the skin or eyes of test animals and observing for

effects like redness, swelling, and corneal opacity over a set period.

Sensitization: The determination that a chemical may cause respiratory sensitization (H334)

often involves animal studies (e.g., mouse IgE tests) or substantial evidence from human

exposure incidents.

Flash Point: The flash point is determined using a standardized apparatus, such as a

Pensky-Martens closed-cup tester (e.g., ASTM D93). This experiment identifies the lowest

temperature at which the liquid's vapors will ignite when exposed to an ignition source.

Safe Handling and Exposure Control
Due to its hazardous properties, a strict workflow must be followed when handling 4-
Ethylphenyl isocyanate. Engineering controls, such as a certified chemical fume hood, are

mandatory to control vapor inhalation.[8]
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Receive & Inspect Chemical

Store in Cool, Dry, Ventilated,
Inert Gas Recommended Area

Check for damage

Work Exclusively in
Chemical Fume Hood

Retrieve for use

Don Full Required PPE

Conduct Experiment

Dispose of Waste in
Sealed, Labeled Container

Decontaminate Work Area,
Glassware, and PPE

Click to download full resolution via product page

Caption: Standard workflow for handling 4-Ethylphenyl isocyanate.

The use of appropriate PPE is non-negotiable to prevent skin contact, eye damage, and

inhalation.[8] All personnel must be trained on the proper use and limitations of their PPE.[8]
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Required Personal Protective Equipment (PPE)

Core PPE Requirements

Respiratory Protection

NIOSH-approved respirator
with organic vapor cartridges

Prevents Inhalation
& Sensitization

Eye & Face Protection

Chemical splash goggles
AND face shield

Prevents Severe
Irritation

Hand Protection

Chemical-resistant gloves
(e.g., Butyl rubber, Viton)

Prevents Dermal
Absorption & Irritation

Body Protection

Chemical-resistant apron
or lab coat

Prevents Accidental
Splashes

Click to download full resolution via product page

Caption: Mandatory PPE for handling 4-Ethylphenyl isocyanate.

Emergency and First-Aid Procedures
Immediate and correct response to an exposure is critical to minimizing harm. All personnel

should be familiar with the location of safety showers, eyewash stations, and first-aid kits.
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Immediate First-Aid Response

Action Steps

Exposure Incident Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing Flush Eyes with Water
for 15+ Minutes Rinse Mouth with Water

Call for Medical Help

Provide Artificial Respiration
if Not Breathing

Flush Skin with Water
for 15+ Minutes

Seek Medical Attention

Remove Contact Lenses

Seek Immediate
Ophthalmologist Attention

DO NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First-aid response flowchart for various exposure routes.

Specific First-Aid Measures:

Inhalation: Remove the individual to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical assistance.

Skin Contact: Take off all contaminated clothing at once. Rinse the affected skin area with

copious amounts of water and soap for at least 15 minutes.[9] Seek medical advice if

irritation develops or persists.[6]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making

sure to lift the upper and lower eyelids.[9] Remove contact lenses if it is safe to do so.[6]

Immediate medical attention from an ophthalmologist is required.

Ingestion: Rinse the mouth thoroughly with water. Do not induce vomiting.[10] Call a poison

control center or doctor for treatment advice immediately.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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